(1R,3S)-3-Amino-1-(1-methylimidazol-2-yl)cyclohexan-1-ol;dihydrochloride

• IUPAC Name: (1R,3S)-3-amino-1-(1-methylimidazol-2-yl)cyclohexan-1-ol;dihydrochloride
• InChI: InChI=1S/C10H17N3O.2ClH/c1-13-6-5-12-9(13)10(14)4-2-3-8(11)7-10;;/h5-6,8,14H,2-4,7,11H2,1H3;2*1H/t8-,10+;;/m0../s1
• InChI Key: SUJQIUKVJUYZBY-UQZKZZBYSA-N
• Canonical SMILES: CN1C=CN=C1C2(CCCC(C2)N)O.Cl.Cl
• Isomeric SMILES: CN1C=CN=C1[C@]2(CCC[C@@H](C2)N)O.Cl.Cl
• Molecular Formula: C10H19Cl2N3O
• Molecular Weight: 268.18 g/mol

Description

(1R,3S)-3-Amino-1-(1-methylimidazol-2-yl)cyclohexan-1-ol;dihydrochloride is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound is also known as L-703,606 and is a potent and selective antagonist of the neurokinin-1 (NK1) receptor.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis and properties of compounds derived from related imidazoles, such as 2-phenyl-1H-imidazole-4-carbaldehyde, have been explored, demonstrating the utility of these compounds in synthesizing chiral imines and bisimines, which are important in various chemical reactions (Pařík & Chlupatý, 2014).

Catalytic Applications

Ionic liquid-based Ru(II)–phosphinite compounds, synthesized using related imidazolium compounds, have been studied for their catalytic efficiency in transfer hydrogenation. These compounds have shown potential for high efficiency in various chemical conversions (Aydemir et al., 2014).

Antimicrobial and Cytotoxic Activities

Research on novel azetidine-2-one derivatives of 1H-benzimidazole, which bear resemblance to the structure of the subject compound, has shown promising antibacterial and cytotoxic properties. This indicates potential biomedical applications for similar compounds (Noolvi et al., 2014).

Nanoparticle Preparation

Studies have utilized similar imidazolium compounds for the preparation of starch nanoparticles in ionic liquid microemulsion systems, which are significant in drug delivery and material science applications (Wang et al., 2016).

Molecular Recognition

Optically pure derivatives of cyclohexan-1-ol, akin to the subject compound, have been used as agents for molecular recognition via NMR and fluorescence spectroscopy. These compounds are useful in the identification of isomers of various acids (Khanvilkar & Bedekar, 2018).